Cas no 1138324-46-5 (tert-butyl (2S,4R)-2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S,4R)-2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate
• CAS No: 1138324-46-5
• MF: C₁₀H₁₉FN₂O₂
• MW: 218.2685
• MDL: MFCD23106393
• CID: 2094078
• PubChem ID: 72207990
• Update Time: 2025-05-20

tert-butyl (2S,4R)-2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-tert-Butyl 2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate
• 2-Methyl-2-propanyl (2S,4R)-2-(aminomethyl)-4-fluoro-1-pyrrolidin ecarboxylate
• tert-Butyl (2S,4R)-2-(aminomethyl)-4-fluoro-1-pyrrolidinecarboxylate
• tert-butyl (2S,4R)-2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate
• PB37378
• SB10781
• FCH2882246
• AK170802
• (2S,4R)-1-Boc-2-(Aminomethyl)-4-fluoropyrrolidine
• tert-Butyl (2S,4R)-2-(aminomethyl)-4-fluoro-pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 2-(aminomethyl)-4-fluo
• 1-Pyrrolidinecarboxylic acid, 2-(aminomethyl)-4-fluoro-, 1,1-dimethylethyl ester, (2S,4R)-
• EN300-6255053
• (2S,4R)-tert-butyl2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate
• AS-39807
• AKOS025290875
• CS-0048608
• 1138324-46-5
• MFCD23106393

• MDL： MFCD23106393
• Inchi： 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-6-7(11)4-8(13)5-12/h7-8H,4-6,12H2,1-3H3/t7-,8+/m1/s1
• InChI Key： DADYKTRZKFJROI-SFYZADRCSA-N
• SMILES： F[C@@]1([H])C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])[C@]([H])(C([H])([H])N([H])[H])C1([H])[H]

Computed Properties

• Exact Mass: 218.14300
• Monoisotopic Mass: 218.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 0.8

Experimental Properties

• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 288.7±25.0 ºC (760 Torr),
• Flash Point: 128.4±23.2 ºC,
• Solubility: Slightly soluble (9.2 g/l) (25 º C),
• PSA: 55.56000
• LogP: 1.93080

Additional information on tert-butyl (2S,4R)-2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate

tert-butyl (2S,4R)-2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate

The compound with CAS No. 1138324-46-5, known as tert-butyl (2S,4R)-2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in drug discovery and development.

tert-butyl (2S,4R)-2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate belongs to the class of pyrrolidine derivatives, which are widely studied for their potential in medicinal chemistry. The molecule features a pyrrolidine ring with specific substituents: an aminoethyl group at the 2-position, a fluorine atom at the 4-position, and a tert-butyl ester group at the 1-position. These substituents contribute to the compound's unique physicochemical properties and biological activity.

Recent studies have highlighted the importance of pyrrolidine derivatives in modulating various biological pathways. For instance, researchers have explored the role of tert-butyl (2S,4R)-2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate in inhibiting enzymes associated with neurodegenerative diseases. The stereochemistry of the compound plays a crucial role in its interaction with target proteins, underscoring the importance of chirality in drug design.

The synthesis of tert-butyl (2S,4R)-2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate involves a multi-step process that requires precise control over stereochemistry. Key steps include the formation of the pyrrolidine ring through cyclization reactions and subsequent functionalization to introduce the aminoethyl and fluorine substituents. Advanced techniques such as enantioselective catalysis have been employed to ensure high enantiomeric purity, which is critical for its application in pharmaceutical research.

In terms of applications, tert-butyl (2S,4R)-2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate has shown promise as a lead compound in drug discovery programs targeting central nervous system disorders. Its ability to cross the blood-brain barrier and interact with specific receptor systems makes it a valuable candidate for further preclinical studies. Additionally, the compound has been utilized as an intermediate in the synthesis of more complex molecules with enhanced bioactivity.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of tert-butyl (2S,4R)-2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate with greater accuracy. These studies suggest that the compound exhibits favorable absorption and distribution profiles, which are essential for its potential therapeutic use. Furthermore, ongoing research is focused on optimizing the compound's stability and bioavailability to enhance its suitability for clinical applications.

The development of tert-butyl (2S,4R)-2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate represents a significant milestone in the field of medicinal chemistry. Its unique combination of stereochemistry and functional groups positions it as a promising candidate for addressing unmet medical needs. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing therapeutic interventions for various diseases.